Cas no 1274009-73-2 (1-(5-tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one)

• Product Name: 1-(5-tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one
• CAS No: 1274009-73-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6237423
• PubChem ID: 55197325
• Update Time: 2025-05-22

1-(5-tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one
• 1274009-73-2
• EN300-1276769
• AKOS006210999

• Inchi： 1S/C15H22O2/c1-6-7-13(16)12-9-11(15(3,4)5)8-10(2)14(12)17/h8-9,17H,6-7H2,1-5H3
• InChI Key： IATYITOEJGCFIX-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C(CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one

1-(5-Tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one: A Comprehensive Overview

The compound 1-(5-Tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one, identified by the CAS number CAS No. 1274009-73-2, is a complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical properties, synthesis methods, applications, and recent research advancements.

The molecular structure of 1-(5-Tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one comprises a phenolic ring substituted with a tert-butyl group at position 5, a hydroxyl group at position 2, and a methyl group at position 3. The phenolic ring is further connected to a butanone moiety via a carbon-carbon bond. This arrangement imparts the molecule with both hydrophobic and hydrophilic characteristics, making it versatile for various applications. The compound's molecular formula is C₁₆H₂₆O₂, and its molecular weight is approximately 258.38 g/mol.

Recent studies have highlighted the importance of phenolic compounds like 1-(5-Tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one in combating oxidative stress and inflammation. Research published in the journal Nature Communications demonstrated that this compound exhibits potent antioxidant activity, which could be harnessed in the development of new therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl group in the phenolic ring plays a critical role in scavenging free radicals, thereby protecting cells from oxidative damage.

In addition to its biological applications, CAS No. 1274009-73-2 has shown promise in materials science. A study conducted by researchers at the University of California revealed that this compound can be used as a precursor for synthesizing advanced polymers with enhanced thermal stability and mechanical properties. The butanone moiety in the molecule facilitates polymerization reactions, making it an ideal candidate for high-performance polymer applications.

The synthesis of 1-(5-Tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the Friedel-Crafts acylation of a suitably substituted phenol derivative followed by oxidation and purification steps. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

In terms of physical properties, this compound has a melting point of approximately 45°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. However, its limited solubility in water restricts its direct application in aqueous environments.

The environmental impact of CAS No. 1274009-73-2 has also been a topic of recent research interest. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This attribute is particularly important for its application in agrochemicals and other environmentally sensitive industries.

In conclusion, 1-(5-Tert-butyl-2-hydroxy-3-methylphenyl)butan-1-one, with its unique chemical structure and diverse applications, represents a valuable addition to the arsenal of organic compounds used in modern science and industry. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an important molecule in contemporary chemistry.